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Compound of Interest

Compound Name:
tert-Butyl

(mesitylsulfonyl)oxycarbamate

Cat. No.: B1269521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of tert-Butyl (mesitylsulfonyl)oxycarbamate, a

versatile reagent in modern organic synthesis. It covers its fundamental chemical properties,

detailed experimental protocols for its synthesis and purification, and its applications,

particularly in the context of pharmaceutical research and development.

Chemical Identity and Properties
tert-Butyl (mesitylsulfonyl)oxycarbamate is an important organic synthesis intermediate. Its

structure incorporates a bulky tert-butoxycarbonyl (Boc) protecting group and a mesitylsulfonyl

group, rendering it a valuable tool for specific chemical transformations.

IUPAC Nomenclature: The compound is recognized by the following IUPAC names:

tert-butyl (mesitylsulfonyl)oxycarbamate[1]

[(2-methylpropan-2-yl)oxycarbonylamino] 2,4,6-trimethylbenzenesulfonate[2]

Synonyms: Common synonyms for this compound include N-Boc-O-

(mesitylsulfonyl)hydroxylamine, N-tert-butoxycarbonyl-O-(mesitylsulfonyl)hydroxylamine, and

1,1-dimethylethyl [[(2,4,6-trimethylphenyl)sulphonyl]oxy]carbamate.[2][3]
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Physicochemical Properties: A summary of the key quantitative data for tert-Butyl
(mesitylsulfonyl)oxycarbamate is presented in Table 1.

Property Value Source

CAS Number 36016-39-4 [1][4]

Molecular Formula C₁₄H₂₁NO₅S [1][5]

Molecular Weight 315.39 g/mol [2]

Melting Point 104-105.5 °C [4]

Density 1.191±0.06 g/cm³ (Predicted) [4]

Appearance White to off-white solid [4][6]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[4]

Storage
Hygroscopic, Refrigerator,

under inert atmosphere
[4]

Experimental Protocols
Detailed methodologies for the synthesis and purification of tert-Butyl
(mesitylsulfonyl)oxycarbamate are crucial for ensuring high purity and yield in research

settings.

2.1. Synthesis Protocol

The following protocol describes the synthesis of tert-Butyl (mesitylsulfonyl)oxycarbamate
from 2-Mesitylenesulfonylchloride and N-Boc-hydroxylamine.[3][4][7]

Materials:

2-Mesitylenesulfonylchloride (9.17 mmol)

N-Boc-hydroxylamine (11.00 mmol)

Triethylamine (TEA) (1.3 mL)
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Diethyl ether (18 mL)

Ethyl acetate (EtOAc)

Hexane

Procedure:

Add 2-Mesitylenesufonylchloride (2.00 g, 9.17 mmol) to a flame-dried and argon-purged

round-bottom flask.[3][4]

Dissolve the chloride in diethyl ether (18 mL).[3][4]

Add N-Boc-hydroxylamine (1.47 g, 11.00 mmol) to the solution.[3][4]

Cool the flask to 0°C in an ice bath.[3][4]

Add triethylamine (TEA) dropwise to the reaction mixture.[3][4]

Stir the reaction for 2 hours at 0°C. Monitor the reaction progress by Thin Layer

Chromatography (TLC) until all starting material is consumed.[3][4][7]

Filter the precipitated white solid (TEA-Cl) and wash it with ether.[3][4][7]

Concentrate the filtrate in vacuo.[3][4][7]

Purify the crude product via flash chromatography using a 25/75 EtOAc/hexane gradient to

yield the final product as a white solid (quantitative yield, 2.16 g).[3][4][7]
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Reactants & Solvent

Workup & Purification
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Caption: Synthesis workflow for tert-Butyl (mesitylsulfonyl)oxycarbamate.
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2.2. Purification Protocol

For analytical and preparative separation, a reverse-phase High-Performance Liquid

Chromatography (RP-HPLC) method can be employed.[3][4]

Instrumentation:

Newcrom R1 HPLC column

UPLC system (for fast applications with smaller 3 μm particle columns)

Mobile Phase:

Acetonitrile (MeCN)

Water

Phosphoric acid

Note: For Mass Spectrometry (MS) compatible applications, replace phosphoric acid with

formic acid.[3][4]

Procedure:

Prepare the mobile phase by mixing acetonitrile, water, and the chosen acid.

Dissolve the crude product in a suitable solvent (e.g., a small amount of the mobile phase).

Inject the sample onto the Newcrom R1 HPLC column.

Elute the compound using the prepared mobile phase. This method is scalable for

preparative separation to isolate impurities and is also suitable for pharmacokinetic studies.

[3][4]

Applications in Research and Drug Development
tert-Butyl (mesitylsulfonyl)oxycarbamate is a foundational compound in organic synthesis,

serving as a versatile intermediate. Its chemical architecture is particularly useful in reactions
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that require the introduction or protection of specific functional groups.

3.1. Enantioselective Aziridination

A key application of this reagent is in the enantioselective aziridination of α,β-unsaturated

aldehydes.[3][4] Aziridines are valuable nitrogen-containing three-membered heterocycles that

are important building blocks in medicinal chemistry. The use of tert-Butyl
(mesitylsulfonyl)oxycarbamate allows for the stereocontrolled synthesis of these chiral

structures.

α,β-Unsaturated Aldehyde

Enantiomerically Enriched
Aziridine Product

 +

tert-Butyl
(mesitylsulfonyl)oxycarbamate

 

Chiral Catalyst

 

Precursor for
Bioactive Molecules

Click to download full resolution via product page

Caption: Role in enantioselective aziridination of aldehydes.

3.2. Intermediate in Organic Synthesis

The compound is a crucial building block that enables chemists to assemble complex

molecular structures with high precision. While its use in peptide synthesis is notable, its utility

extends to a wide range of organic transformations. The tert-butyl group is a common moiety in

many drugs, where it can enhance potency or act as a steric shield to improve metabolic

stability.[8] Reagents like tert-Butyl (mesitylsulfonyl)oxycarbamate are instrumental in

introducing such functionalities during the drug design and development process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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